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Compound of Interest

Compound Name: Homosalate-d4

Cat. No.: B12415707 Get Quote

In-Depth Technical Guide: Homosalate-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Homosalate-d4, a deuterated

internal standard crucial for the accurate quantification of the UV filter Homosalate. This

document details its chemical properties, its application in analytical methodologies, and

presents relevant quantitative data and experimental workflows.

Core Compound Details
Homosalate-d4 is the deuterium-labeled version of Homosalate, an organic compound widely

used in sunscreens and other personal care products to absorb UVB radiation. The

incorporation of four deuterium atoms on the aromatic ring provides a stable isotopic signature,

making it an ideal internal standard for mass spectrometry-based analytical methods.

Table 1: Physicochemical Properties of Homosalate-d4
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Property Value Source(s)

CAS Number

Not explicitly assigned;

Unlabeled CAS is 118-56-9.[1]

[2]

[1][2]

Molecular Formula C₁₆H₁₈D₄O₃ [1]

Molecular Weight 266.37 g/mol [1][2]

Appearance Colorless to light yellow liquid [1][2]

Purity >95% (HPLC) [3]

Solubility
Soluble in DMSO, Chloroform,

and Methyl Acetate.[1]
[1]

Storage
Store at -20°C for long-term

stability.[1][2]
[1][2]

Application in Quantitative Analysis
Homosalate-d4 is primarily employed as an internal standard in isotope dilution mass

spectrometry for the precise quantification of Homosalate in various matrices, particularly in

biological samples for pharmacokinetic and human biomonitoring studies. Its use helps to

correct for variations in sample preparation and instrument response, leading to highly accurate

and reliable results.

Experimental Workflow: Quantification of Homosalate in
Biological Samples
The following diagram illustrates a typical workflow for the quantification of Homosalate in

human urine or plasma using Homosalate-d4 as an internal standard with online solid-phase

extraction coupled with liquid chromatography-tandem mass spectrometry (online SPE-LC-

MS/MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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